Cas no 1152678-72-2 ((4-bromo-2-pyrazol-1-yl-phenyl)methanamine)

• Product Name: (4-bromo-2-pyrazol-1-yl-phenyl)methanamine
• CAS No: 1152678-72-2
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• MDL: MFCD11651905
• CID: 1205168
• PubChem ID: 43364947
• Update Time: 2025-04-20

(4-bromo-2-pyrazol-1-yl-phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-pyrazol-1-yl-phenyl)methanamine
• (4-bromo-2-(1H-pyrazol-1-yl)phenyl)methanamine
• 1-[4-bromo-2-(1H-pyrazol-1-yl)phenyl]methanamine
• 1152678-72-2
• DB-362114

• MDL： MFCD11651905
• Inchi： 1S/C10H10BrN3/c11-9-3-2-8(7-12)10(6-9)14-5-1-4-13-14/h1-6H,7,12H2
• InChI Key： XFOIRBTYRNEWCR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CN)=C(C=1)N1C=CC=N1

Computed Properties

• Exact Mass: 251.006
• Monoisotopic Mass: 251.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 1.4